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Compound of Interest

Compound Name: BNC-210

Cat. No.: B15193116

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
BNC-210, a negative allosteric modulator of the a7 nicotinic acetylcholine receptor. The
information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for BNC-210 is not publicly available, the following
PPE and handling procedures are recommended based on standard laboratory safety
protocols for handling solid research chemicals.[1][2][3][4][5] A risk assessment should be
conducted for any specific experimental protocol.[3]

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Purpose

Eye and Face

Protection

Safety glasses or

goggles

ANSI 787.1-rated,
with side shields.[2]

Protects against dust
particles and

splashes.

Face shield

To be worn in addition

to safety glasses or

goggles.[2][5]

Recommended when
there is a significant
risk of splashing, such
as when preparing
solutions.[2][5]

Hand Protection

Disposable nitrile

gloves

Chemical-resistant.[6]

Provides a barrier
against skin contact.
Latex gloves should
be avoided due to
poor chemical
protection and
potential for allergies.
[2] For prolonged
contact, consider
double-gloving or
using more robust

gloves.[2]

Body Protection

Laboratory coat

Standard lab coat.

Protects skin and
personal clothing from

contamination.[4][5]

Respiratory Protection

Dust mask or

respirator

NIOSH-approved
(e.g., N95).

Recommended when
handling the powder
form to avoid

inhalation.

Operational Plan: Step-by-Step Handling

Procedures

e Preparation:
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o Ensure a designated handling area is clean and uncluttered.
o Verify that a safety shower and eye wash station are accessible.[6]

o Don all required PPE before handling the compound.

e Weighing and Solution Preparation:

o Handle the solid powder in a well-ventilated area or a chemical fume hood to minimize
inhalation risk.

o Use appropriate tools (e.g., spatula, weigh paper) to handle the powder.

o When preparing solutions, add the solvent to the powder slowly to avoid splashing. BNC-
210 is soluble in DMSO.[7]

o Experimentation:
o Keep containers with BNC-210 closed when not in use.
o Avoid contact with skin, eyes, and clothing.[6]

o If skin contact occurs, wash the affected area with soap and copious amounts of water.[6]
If eye contact occurs, flush thoroughly with water and seek medical attention.[6]

Disposal Plan
e Waste Collection:

o All disposable materials that have come into contact with BNC-210, including gloves,
weigh paper, and pipette tips, should be considered chemical waste.

o Place all contaminated waste in a designated, sealed, and clearly labeled hazardous
waste container.[6]

» Waste Disposal:

o Dispose of all BNC-210 waste in accordance with local, state, and federal environmental
regulations.[6] Do not dispose of it down the drain or in regular trash.
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Mechanism of Action of BNC-210

BNC-210 acts as a negative allosteric modulator of the a7 nicotinic acetylcholine receptor (a7
NAChR).[8][9][10][11] This means it binds to a site on the receptor that is different from the
acetylcholine binding site. This binding event modulates the receptor's activity, leading to a

reduction in cation flow through the channel.[8][9]

a7 Nicotinic Acetylcholine Receptor (a7 nAChR)
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Caption: Mechanism of action of BNC-210 on the a7 nicotinic acetylcholine receptor.

Experimental Workflow: Safe Handling of BNC-210

The following diagram outlines the standard operating procedure for safely handling BNC-210

in a laboratory setting.
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Caption: Standard operating procedure for the safe handling of BNC-210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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